Cas no 2092832-64-7 (3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile)

• Product Name: 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile
• CAS No: 2092832-64-7
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 4637145
• Update Time: 2025-07-21

3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-pyrrolo[2,1-f][1,2,4]triazin-5-ylpropanenitrile
• 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile

• Inchi： 1S/C10H11N5/c11-4-8(5-12)3-9-1-2-15-10(9)6-13-7-14-15/h1-2,6-8H,3-4,11H2
• InChI Key： KPWRPTFUPYTAST-UHFFFAOYSA-N
• SMILES： NCC(C#N)CC1=C2N(N=CN=C2)C=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile

Comprehensive Overview of 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile (CAS No. 2092832-64-7)

The compound 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile (CAS No. 2092832-64-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrolo[2,1-f][1,2,4]triazine core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile is its role in the synthesis of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and the pyrrolo[2,1-f][1,2,4]triazine scaffold is known for its versatility and bioactivity. This compound’s nitrile and amino functional groups further enhance its reactivity, enabling diverse chemical transformations that are crucial for creating libraries of potential drug candidates.

In recent years, the demand for 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile has surged due to its relevance in addressing pressing healthcare challenges. For instance, the rise of precision medicine and personalized therapies has increased the need for small-molecule inhibitors that can target specific pathways. The pyrrolo[2,1-f][1,2,4]triazine moiety is particularly promising in this context, as it has been linked to modulating key enzymatic processes involved in diseases such as cancer and inflammatory disorders.

Another area where 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile shows potential is in agrochemical applications. The compound’s structural features make it a candidate for developing new pesticides or herbicides with improved efficacy and environmental safety. As the agricultural sector seeks sustainable solutions to combat resistance and reduce ecological impact, innovative chemistries like this are becoming increasingly valuable.

From a synthetic chemistry perspective, the preparation of 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile involves multi-step processes that highlight the compound’s complexity. Researchers often explore various routes to optimize yield and purity, given the compound’s importance as a building block. The nitrile group, in particular, offers opportunities for further functionalization, making it a versatile intermediate in organic synthesis.

The compound’s physicochemical properties, such as solubility and stability, are also critical for its practical applications. Understanding these attributes is essential for formulating 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile into usable forms, whether in drug delivery systems or agricultural formulations. Recent studies have focused on characterizing these properties to ensure compatibility with downstream processes.

In the context of current trends, 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile aligns with the broader shift toward green chemistry and sustainable practices. Researchers are exploring eco-friendly synthetic routes and minimizing waste generation during its production. This focus on sustainability resonates with global efforts to reduce the environmental footprint of chemical manufacturing.

Looking ahead, the potential of 3-amino-2-({pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)propanenitrile is vast. Its applications span multiple industries, and ongoing research continues to uncover new possibilities. Whether in drug discovery, agrochemicals, or materials science, this compound exemplifies the intersection of innovation and practicality, making it a subject of enduring interest for scientists and industry professionals alike.